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This compound was isolated from the fern Angiopteris helferiana C.Presl. The foundational research covers

its isolation yield, structure, and potency in cellular models.

Aspect Details

Biological Source Rhizomes of Angiopteris helferiana C.Presl [1]

Content in Dried Rhizome 1.54% [1]

Chemical Structure (5R,6R)-5,6-dihydro-5-hydroxy-6-methyl-2H-pyran-2-one [1]

Key Bioactivities Anti-adipogenic & Anti-inflammatory [1]

| Quantitative Bioactivity Data | | :--- | :--- | | Assay | Model | Dose/Concentration | Effect | | Anti-

adipogenic (Lipid Reduction) | 3T3-L1 pre-adipocytes | 2.5 µg/mL | 35% inhibition of lipid production [1] | |

Anti-inflammatory (Nitrite Inhibition) | RAW 264.7 macrophage cells | 5 µg/mL | ~82% inhibition of nitrite

production [1] |

Experimental Protocols

The following methodologies are adapted from the foundational study [1].
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Plant Extraction & Compound Isolation

Extraction: Dried rhizomes are ground and extracted with methanol using a reflux condenser. The
extract is filtered and concentrated under reduced pressure using a rotary evaporator.

Fractionation: The methanol extract is suspended in water and sequentially partitioned with solvents
of increasing polarity (hexane, dichloromethane, ethyl acetate, n-butanol) to yield corresponding

fractions.
Isolation of (-)-epi-Osmundalactone:

The ethyl acetate fraction is subjected to repeated column chromatography.
Techniques include reverse-phase chromatography, normal-phase chromatography, and size-

exclusion chromatography using Sephadex LH-20.
Compound purity and identity are confirmed by NMR spectroscopy.

Anti-Adipogenic Activity (3T3-L1 Cell Assay)

Cell Culture & Differentiation: 3T3-L1 pre-adipocytes are maintained and induced to differentiate

into mature adipocytes using a standard hormonal cocktail.
Compound Treatment: The test compound is added to the culture medium during the differentiation

process.
Lipid Quantification: After a set period, intracellular lipids are stained with Oil Red O dye. The

stained lipid droplets are dissolved in an appropriate solvent, and the absorbance is measured
spectrophotometrically to quantify lipid accumulation. Inhibition is calculated relative to untreated

differentiated control cells.

Anti-Inflammatory Activity (RAW 264.7 Cell Assay)

Cell Culture & Inflammation Induction: RAW 264.7 macrophage cells are cultured and stimulated

with a pro-inflammatory agent like lipopolysaccharide (LPS) to induce inflammation.
Compound Treatment: Cells are pre-treated or co-treated with the test compound.

Nitrite Quantification: Nitrite concentration in the culture supernatant is measured using the Griess
reagent as an indicator of nitric oxide production. The absorbance is measured to determine the

percentage inhibition of nitrite production compared to LPS-only stimulated controls.
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The diagram below outlines the logical workflow from plant material to bioactivity validation, as described

in the foundational study.

Plant Material
(Angiopteris helferiana)

Extraction & Fractionation
(Methanol, EtOAc, n-BuOH)

Isolation & Purification
(Column Chromatography)

Structural Elucidation
(NMR Spectroscopy)

In-Vitro Bioactivity Assays

Anti-Adipogenic Assay
(3T3-L1 Cells)

Anti-Inflammatory Assay
(RAW 264.7 Cells)

Quantitative Data Analysis
(UPLC, Spectrophotometry)
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Recommended Research Pathways
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To deepen your investigation into this compound, consider these approaches:

Explore Analogues: The foundational paper notes a related compound, angiopteroside, which is a
glucoside form of (-)-epi-Osmundalactone [1]. Investigating this and other analogues could provide

structure-activity relationship insights.
Leverage Pathway Analysis Tools: For future mechanistic studies, tools like PathVisio [2] and

other Cytoscape plugins are valuable for visualizing and analyzing potential molecular signaling
pathways.

Check for Recent Studies: Use scientific databases to search for the systematic name "(5R,6R)-5,6-
dihydro-5-hydroxy-6-methyl-2H-pyran-2-one" or the parent plant "Angiopteris helferiana" to find

any recent publications that may have built upon this foundational work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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